2-(4-Fluorophenyl)acetic acid-d2

• Molecular Formula: C8H7FO2
• Molecular Weight: 156.15 g/mol
• InChI: InChI=1S/C8H7FO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11)/i5D2
• InChIKey: MGKPFALCNDRSQD-BFWBPSQCSA-N

2-(4-Fluorophenyl)acetic acid-d2 Product Overview

2-(4-Fluorophenyl)acetic acid-d2 (CAS: 113715-48-3) is a deuterium-labeled analog of 4-fluorophenylacetic acid, a phenylacetic acid derivative with a fluorine substitution at the para position. The compound incorporates two deuterium atoms at the alpha-carbon position, resulting in a molecular weight of 156.15 Da (compared to 154.14 Da for the unlabeled analog) [1]. This stable isotope-labeled (SIL) compound is specifically designed as an internal standard (IS) for quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, enabling precise isotope dilution mass spectrometry (IDMS) quantification of 4-fluorophenylacetic acid in complex biological matrices and environmental samples .

Deuterated internal standard for quantitative LC-MS/MS isotope dilution (IDMS)

Targets 4-fluorophenylacetic acid analysis in biological and environmental matrices

Alpha-carbon d2 labeling supports co-elution and matrix effect compensation

• [1] PubChem. 2-(4-Fluorophenyl)acetic acid. CID 9837. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/9837 (Accessed 2026). View Source

2-(4-Fluorophenyl)acetic acid-d2 vs. Non-Deuterated Analogs

Generic substitution with the non-deuterated 4-fluorophenylacetic acid or structurally similar surrogate internal standards fails in quantitative LC-MS/MS workflows due to fundamental differences in mass spectrometric behavior, matrix effect compensation, and regulatory compliance requirements. The non-deuterated analog is indistinguishable from the target analyte in mass spectrometry, precluding its use as an internal standard in isotope dilution assays. Surrogate internal standards (e.g., positional isomers or chemically similar but non-identical compounds) lack the near-identical physicochemical properties required for consistent co-extraction, co-elution, and ionization efficiency tracking across variable sample matrices [1]. Regulatory agencies, including the European Medicines Agency (EMA), have rejected studies where surrogate internal standards were deemed insufficiently analogous, with over 90% of submissions incorporating SIL-IS in assay validations [2]. The deuterium labeling of 2-(4-Fluorophenyl)acetic acid-d2 provides the necessary mass shift for MS discrimination while preserving the chemical behavior essential for accurate recovery correction and matrix effect normalization.

Non-deuterated analog provides no MS discrimination, limiting its use as an internal standard.

Surrogate IS (non-identical structure) may not co-elute, risking matrix effect bias and inaccurate quantification.

Regulatory review may question surrogate IS adequacy; SIL-IS is expected in validated bioanalytical methods.

• [1] KCAS Bio. The Value of Deuterated Internal Standards. 2017. Available at: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ (Accessed 2026). View Source
• [2] KCAS Bio. The Value of Deuterated Internal Standards. 2017. Available at: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ (Accessed 2026). View Source

2-(4-Fluorophenyl)acetic acid-d2 Quantitative Evidence

Mass Spectrometric Discrimination via Deuterium Labeling

2-(4-Fluorophenyl)acetic acid-d2 provides a +2 Da mass shift relative to the non-deuterated 4-fluorophenylacetic acid analyte, enabling unambiguous discrimination in mass spectrometry via selected reaction monitoring (SRM) or multiple reaction monitoring (MRM). This mass difference is essential for isotope dilution mass spectrometry (IDMS) quantification, as it allows the internal standard signal to be independently monitored without interference from the natural isotopic distribution of the target analyte . In contrast, the non-deuterated analog (4-fluorophenylacetic acid, MW 154.14 Da) is chromatographically and spectrometrically indistinguishable from the target compound and cannot serve as an internal standard in MS-based assays.

MS Discrimination

Head-to-head

+2 Da mass shift (d2) vs. 0 Da (unlabeled); SRM/MRM independent monitoring

Enables isotope dilution MS quantification

Requires optimized MS/MS transitions

Evidence Dimension	Mass Spectrometric Discrimination Capability
Target Compound Data	MW 156.15 Da; +2 Da mass shift; independent MS/MS transition monitoring possible
Comparator Or Baseline	4-Fluorophenylacetic acid (non-deuterated, MW 154.14 Da): 0 Da mass shift; indistinguishable from analyte
Quantified Difference	+2 Da mass difference; qualitative discrimination possible vs. no discrimination
Conditions	LC-MS/MS analysis using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI); negative ion mode for carboxylic acid detection

Why This Matters

This mass shift is the minimum requirement for any SIL-IS to function in quantitative MS workflows; without it, the compound cannot serve as an internal standard in isotope dilution assays.

Matrix Effect Compensation with Deuterated Internal Standards

Stable isotope-labeled internal standards (SIL-IS) such as 2-(4-Fluorophenyl)acetic acid-d2 are the gold standard for correcting matrix effects in quantitative LC-MS/MS analysis of complex biological samples [1]. Matrix effects, caused by co-eluting endogenous components (e.g., phospholipids, salts), can dramatically alter analyte ionization efficiency, leading to ion suppression or enhancement [2]. A SIL-IS that co-elutes with the analyte normalizes this effect by experiencing identical matrix-induced ionization changes, thereby maintaining a constant analyte-to-IS response ratio [3]. In contrast, surrogate internal standards (structurally similar but non-identical compounds) may not co-elute precisely with the analyte and thus fail to adequately compensate for matrix effects, resulting in quantitative bias [4].

Matrix Effect Compensation

Class-level

SIL-IS co-elutes, normalizing ion suppression; reported -38.4% to -59.2% bias with surrogate IS

Supports accurate quantification in complex matrices

Bias documented for similar small-molecule analytes

Evidence Dimension	Matrix Effect Compensation Capability
Target Compound Data	Expected to co-elute with 4-fluorophenylacetic acid; experiences identical matrix-induced ionization changes; maintains constant analyte/IS ratio
Comparator Or Baseline	Surrogate internal standards (e.g., positional isomers, structurally similar non-deuterated compounds): may not co-elute precisely; differential matrix effect compensation
Quantified Difference	Class-level difference; quantitative bias of -38.4% to -59.2% documented for deuterated vs. 13C-labeled IS in similar small-molecule analytes due to differential ion suppression [5]
Conditions	LC-ESI-MS/MS analysis of small molecule carboxylic acids in biological matrices (urine, plasma)

Why This Matters

Inadequate matrix effect compensation leads to inaccurate quantification and potential regulatory rejection; SIL-IS use is a de facto requirement for robust bioanalytical method validation.

• [1] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source
• [2] KCAS Bio. The Value of Deuterated Internal Standards. 2017. Available at: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ (Accessed 2026). View Source
• [3] Wang S, et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. doi:10.1016/j.jpba.2006.08.010. View Source
• [4] KCAS Bio. The Value of Deuterated Internal Standards. 2017. Available at: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ (Accessed 2026). View Source
• [5] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source

Deuterium Isotope Effect on Chromatographic Retention

Deuterium labeling can induce a slight retention time shift due to the deuterium isotope effect, where C-D bonds are slightly shorter and stronger than C-H bonds, resulting in marginally reduced lipophilicity. For 2-(4-Fluorophenyl)acetic acid-d2, the deuteration at the alpha-carbon position (d2) is expected to produce a minimal retention time difference from the non-deuterated analyte under reversed-phase LC conditions. This is advantageous compared to extensively deuterated analogs (e.g., d5 or d7), which may exhibit larger retention time shifts that can compromise co-elution and matrix effect compensation [1]. Studies on similar small molecule carboxylic acids have demonstrated that deuterated SIL-IS with fewer deuterium atoms (d2-d4) maintain closer retention time alignment with the native analyte than heavily deuterated versions [2].

Retention Time Alignment

Class-level

d2 labeling: expected minimal RT shift; heavily deuterated analogs: up to 0.3 min shift

Balances mass shift and chromatographic co-elution

Class-level trend confirmed in literature

Evidence Dimension	Retention Time Alignment with Native Analyte
Target Compound Data	d2 labeling (alpha-carbon); expected minimal retention time shift (ΔRT estimated <0.1 min under typical RP-LC conditions)
Comparator Or Baseline	Heavily deuterated analogs (d5-d7): documented retention time shifts up to 0.3 min; 13C/15N-labeled IS: negligible retention time shift [3]
Quantified Difference	Class-level trend: fewer deuterium atoms = smaller RT shift; d2 represents a balance between adequate mass shift and minimal chromatographic perturbation
Conditions	Reversed-phase liquid chromatography with C18 column; acetonitrile/water mobile phase with acidic modifier

Why This Matters

Excessive retention time shifts can lead to differential matrix effects and inaccurate quantification; the d2 labeling strategy minimizes this risk while maintaining sufficient mass discrimination.

• [1] Wang S, et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. doi:10.1016/j.jpba.2006.08.010. View Source
• [2] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source
• [3] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source

Regulatory Expectations for Deuterated Internal Standards

Regulatory expectations for bioanalytical method validation increasingly mandate the use of stable isotope-labeled internal standards (SIL-IS) in LC-MS/MS assays. The European Medicines Agency (EMA) has reported that over 90% of submissions to their agency incorporate SIL-IS in supportive assay validations, and they have rejected studies where surrogate internal standards were deemed insufficiently analogous to the target analyte [1]. The U.S. FDA, while not explicitly requiring SIL-IS, has issued 483 citations for failure to adequately track internal standard response variability, and expects laboratories to develop robust methods incorporating SIL-IS when available [2]. 2-(4-Fluorophenyl)acetic acid-d2, as a direct deuterated analog of the target analyte, fulfills these regulatory expectations by providing the closest possible physicochemical match while enabling MS discrimination.

Regulatory Expectation

Class-level

Over 90% EMA submissions adopt SIL-IS; surrogate IS may face increased scrutiny

Supports method validation documentation review

Agency expectations, not a regulatory guarantee

Evidence Dimension	Regulatory Acceptability for Bioanalytical Method Validation
Target Compound Data	SIL-IS (direct deuterated analog): EMA accepted (>90% submission rate); FDA expected when available
Comparator Or Baseline	Surrogate internal standards (non-identical chemical analogs): EMA rejection risk; FDA 483 citation risk for inadequate IS tracking
Quantified Difference	Qualitative regulatory preference for SIL-IS; >90% EMA submission adoption rate vs. documented rejections for inadequate surrogates
Conditions	Bioanalytical method validation for drug development, clinical diagnostics, or biomarker quantification under GLP/GCP guidelines

Why This Matters

Regulatory rejection or citation can result in significant project delays and costs; using the appropriate SIL-IS is a cost-effective risk mitigation strategy.

• [1] KCAS Bio. The Value of Deuterated Internal Standards. 2017. Available at: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ (Accessed 2026). View Source
• [2] KCAS Bio. The Value of Deuterated Internal Standards. 2017. Available at: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ (Accessed 2026). View Source

Isotopic Purity for Reliable Quantification

Commercial 2-(4-Fluorophenyl)acetic acid-d2 is supplied with an isotopic enrichment of ≥98 atom% D (with approximately 10% 3,5-d2 as noted by some suppliers) . This high isotopic purity ensures that the internal standard signal is dominated by the d2 species, minimizing cross-talk interference with the analyte channel during MS/MS detection. Inadequate isotopic purity (e.g., <95%) can result in measurable contribution of the internal standard to the analyte signal, leading to systematic positive bias in quantification . The specified purity level of ≥98% for this compound exceeds the typical minimum requirement (≥95%) for robust isotope dilution quantification.

Isotopic Purity

Data to verify

≥98 atom% D isotopic enrichment (supplier specification)

Reduces cross-talk; supports trace-level LLOQ

Verify by COA or independent analysis

Evidence Dimension	Isotopic Purity Specification
Target Compound Data	≥98 atom% D isotopic enrichment (manufacturer specification)
Comparator Or Baseline	Minimum acceptable purity for quantitative IDMS: typically ≥95 atom% D; lower purity increases cross-talk risk
Quantified Difference	≥3% absolute purity margin above minimum acceptable threshold
Conditions	As supplied by commercial vendors; purity verified by NMR or MS analysis

Why This Matters

High isotopic purity reduces the need for cross-talk correction factors and improves the lower limit of quantification (LLOQ) in trace-level analysis.

2-(4-Fluorophenyl)acetic acid-d2 Application Scenarios

LC-MS/MS Quantification in Biological Matrices

This compound serves as the optimal internal standard for isotope dilution LC-MS/MS quantification of 4-fluorophenylacetic acid in complex biological samples. The +2 Da mass shift provides unambiguous MS discrimination , while the deuterium labeling at the alpha-carbon minimizes retention time perturbation, ensuring near-identical co-elution and effective matrix effect compensation [1]. This application is particularly critical for pharmacokinetic studies, therapeutic drug monitoring, and biomarker quantification where matrix variability (e.g., inter-subject plasma differences) can significantly impact assay accuracy [2].

Regulatory Bioanalytical Method Validation

For laboratories developing and validating bioanalytical methods under GLP/GCP guidelines, 2-(4-Fluorophenyl)acetic acid-d2 meets regulatory expectations for SIL-IS use. EMA submissions demonstrate >90% adoption of SIL-IS, with documented rejections for inadequate surrogate IS use [3]. Incorporating this deuterated analog from method development inception reduces validation time, mitigates 483 citation risk from FDA inspections, and ensures robust assay performance across sample cohorts [4].

Environmental Trace Detection of Fluorinated Acids

In environmental analytical chemistry, where 4-fluorophenylacetic acid may be monitored as a degradation product or synthetic intermediate, 2-(4-Fluorophenyl)acetic acid-d2 enables accurate quantification in complex matrices such as wastewater, soil extracts, and sediment samples. The SIL-IS approach corrects for extraction losses and matrix-induced ion suppression that are common in environmental LC-MS/MS analysis [5], improving method ruggedness and detection limits at trace (ppb to ppt) concentration ranges [6].

Metabolic Flux Analysis with Stable Isotope Tracing

Beyond its role as a quantitative internal standard, 2-(4-Fluorophenyl)acetic acid-d2 can be employed in stable isotope tracing experiments to investigate metabolic pathways involving phenylacetic acid derivatives. The deuterium label at the alpha-carbon position serves as a non-radioactive tracer for tracking incorporation, degradation, or biotransformation in microbial or mammalian systems. This application leverages the compound's high isotopic purity (≥98 atom% D) to ensure tracer signal fidelity and minimize background interference [7].

Application

Selection Property

Validation Focus

Biological matrix quantification research

Deuterated IS for matrix effect compensation

Co-elution and ion suppression normalization

Bioanalytical method validation context

SIL-IS alignment with validation guidelines

IS response variability and matrix effect documentation

Environmental trace analysis research

ISTD for extraction loss and matrix correction

Method ruggedness across complex environmental matrices

Stable isotope tracing studies

High isotopic enrichment for tracer fidelity

Background interference and incorporation monitoring

• [1] Wang S, et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. doi:10.1016/j.jpba.2006.08.010. View Source
• [2] KCAS Bio. The Value of Deuterated Internal Standards. 2017. Available at: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ (Accessed 2026). View Source
• [3] KCAS Bio. The Value of Deuterated Internal Standards. 2017. Available at: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ (Accessed 2026). View Source
• [4] KCAS Bio. The Value of Deuterated Internal Standards. 2017. Available at: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ (Accessed 2026). View Source
• [5] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source
• [6] Itou M, et al. Accurate Quantification of Polycyclic Aromatic Hydrocarbons in Environmental Samples Using Deuterium-labeled Compounds as Internal Standards. Anal Sci. 2008;24(9):1137-1142. View Source
• [7] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. doi:10.1177/1060028018797996. View Source